Cas no 19837-66-2 (1,4-dioxaspiro4.7dodecan-2-ylmethanol)

• Product Name: 1,4-dioxaspiro4.7dodecan-2-ylmethanol
• CAS No: 19837-66-2
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5905336
• PubChem ID: 22129410
• Update Time: 2025-06-08

1,4-dioxaspiro4.7dodecan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1,4-dioxaspiro4.7dodecan-2-ylmethanol
• EN300-1614562
• SCHEMBL8192982
• 19837-66-2
• 1,4-dioxaspiro[4.7]dodecan-2-ylmethanol

• Inchi： 1S/C11H20O3/c12-8-10-9-13-11(14-10)6-4-2-1-3-5-7-11/h10,12H,1-9H2
• InChI Key： UCJKNOXSYDGOEJ-UHFFFAOYSA-N
• SMILES： O1C(CO)COC21CCCCCCC2

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,4-dioxaspiro4.7dodecan-2-ylmethanol

Professional Introduction to 1,4-dioxaspiro4.7dodecan-2-ylmethanol (CAS No. 19837-66-2)

1,4-dioxaspiro4.7dodecan-2-ylmethanol, identified by the Chemical Abstracts Service (CAS) number 19837-66-2, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to the dioxaspiro class, which is characterized by a spirocyclic core consisting of two heterocyclic rings connected by a single carbon atom. The presence of both oxygen atoms in the dioxane moiety and the methanol substituent at the 2-position of the spirocyclic system contributes to its distinct chemical properties and reactivity patterns.

The spirocyclic structure of 1,4-dioxaspiro4.7dodecan-2-ylmethanol imparts a high degree of rigidity to the molecule, which can be advantageous in the design of enzyme inhibitors or receptor ligands where precise molecular recognition is critical. The dioxane ring, in particular, is known for its ability to engage in hydrogen bonding interactions, making it a valuable pharmacophore in drug discovery. Additionally, the 12-carbon aliphatic chain attached to the spiro center introduces hydrophobicity, which can influence the compound's solubility and membrane permeability—key factors in pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of 1,4-dioxaspiro4.7dodecan-2-ylmethanol with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic pathways relevant to inflammation and cancer. The spirocyclic core provides a scaffold that can mimic natural substrates or transition states, potentially disrupting enzymatic activity through non-covalent interactions such as van der Waals forces and π-stacking.

One of the most intriguing aspects of 1,4-dioxaspiro4.7dodecan-2-ylmethanol is its synthetic accessibility. The spirocyclic system can be constructed through multi-step organic transformations involving cyclization reactions and functional group manipulations. Researchers have recently reported efficient synthetic routes that utilize transition metal-catalyzed cross-coupling reactions to introduce substituents at specific positions on the dioxaspiro framework. These methodologies not only enhance the accessibility of derivatives but also allow for structural diversification, enabling high-throughput screening campaigns to identify novel bioactive analogs.

The pharmacological potential of 1,4-dioxaspiro4.7dodecan-2-ylmethanol has been further explored through in vitro assays targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in prostaglandin synthesis and oxidative stress pathways. Preliminary data indicate that certain derivatives of this compound exhibit promising inhibitory effects with low micromolar IC50 values, suggesting their suitability for further development as therapeutic agents. Moreover, the structural features of this molecule make it an attractive candidate for structure-based drug design approaches, where computational models are used to predict binding interactions with biological macromolecules.

In addition to its enzymatic targets, 1,4-dioxaspiro4.7dodecan-2-ylmethanol has shown potential in interactions with membrane receptors due to its balance of hydrophobic and polar characteristics. The methanol group at the 2-position enhances solubility while maintaining hydrophobic interactions with lipid bilayers, which is crucial for compounds intended to interact with transmembrane proteins or ion channels. This dual nature has prompted investigations into its applicability as a lead compound for central nervous system (CNS) drugs, where blood-brain barrier penetration is often a limiting factor.

The synthesis and characterization of 1,4-dioxaspiro4.7dodecan-2-ylmethanol derivatives have also contributed to our understanding of stereochemistry in medicinal chemistry. The spirocyclic core exists as a single enantiomer or a mixture of diastereomers depending on synthetic conditions, and researchers have systematically studied how stereochemistry influences biological activity. Chiral resolution techniques combined with advanced spectroscopic methods have revealed insights into conformational preferences and electronic distributions within this class of compounds.

Future directions in research on 1,4-dioxaspiro4.7dodecan-2-ylmethanol include exploring its role as a building block for more complex scaffolds through fragment-based drug design strategies. By appending additional functional groups or linking multiple spiro units together via polymerization or dendrimerization techniques,1,4-dioxaspiro4.7dodecan-2-ylmethanol could serve as an intermediate toward polypharmacological agents capable of modulating multiple disease pathways simultaneously—a concept gaining traction in modern drug discovery efforts aimed at addressing multifactorial disorders such as neurodegenerative diseases or metabolic syndromes.

The growing interest in spirocyclic compounds like 1,4-dioxaspiro4.7dodecan-2-ylmethanol underscores their versatility as pharmacological tools and synthetic intermediates alike,highlighting their importance both academically and industrially within pharmaceutical research.* As methodologies for generating novel heterocycles advance,the potential applications for this class will undoubtedly expand,offering new opportunities for therapeutic intervention across diverse therapeutic areas.*